Cas no 1258963-53-9 ((3S,4S)-4-(4-Bromophenoxy)tetrahydrofuran-3-amine)

• Product Name: (3S,4S)-4-(4-Bromophenoxy)tetrahydrofuran-3-amine
• CAS No: 1258963-53-9
• MF: C₁₀H₁₂BrNO₂
• MW: 258.1118
• MDL: MFCD28502387
• CID: 5061180
• PubChem ID: 67193589
• Update Time: 2026-02-28

(3S,4S)-4-(4-Bromophenoxy)tetrahydrofuran-3-amine Chemical and Physical Properties

Names and Identifiers

• (3S,4S)-4-(4-bromophenoxy)tetrahydrofuran-3-amine
• SB17908
• (3S,4S)-4-(4-bromophenoxy)oxolan-3-amine
• Rel-(3S,4S)-4-(4-bromophenoxy)tetrahydrofuran-3-amine
• 3-Furanamine, 4-(4-bromophenoxy)tetrahydro-, (3S,4S)-
• P19316
• 1258963-53-9
• SCHEMBL1869013
• MFCD28502387
• GRTOEAAOPRPWSN-VHSXEESVSA-N
• AS-79720
• CS-0099897
• (3S,4S)-4-(4-Bromophenoxy)tetrahydrofuran-3-amine

• MDL： MFCD28502387
• Inchi： 1S/C10H12BrNO2/c11-7-1-3-8(4-2-7)14-10-6-13-5-9(10)12/h1-4,9-10H,5-6,12H2/t9-,10+/m0/s1
• InChI Key： GRTOEAAOPRPWSN-VHSXEESVSA-N
• SMILES： BrC1C=CC(=CC=1)O[C@@H]1COC[C@@H]1N

Computed Properties

• Exact Mass: 257.00514g/mol
• Monoisotopic Mass: 257.00514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 44.5

Additional information on (3S,4S)-4-(4-Bromophenoxy)tetrahydrofuran-3-amine

Introduction to (3S,4S)-4-(4-Bromophenoxy)tetrahydrofuran-3-amine (CAS No. 1258963-53-9)

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, particularly in the synthesis of novel therapeutic agents. Among these, (3S,4S)-4-(4-Bromophenoxy)tetrahydrofuran-3-amine (CAS No. 1258963-53-9) stands out as a compound of significant interest due to its unique structural features and potential applications in medicinal chemistry. This compound, characterized by its specific stereochemistry and functional groups, has garnered attention for its role in the design of bioactive molecules.

The stereochemical configuration of (3S,4S)-4-(4-Bromophenoxy)tetrahydrofuran-3-amine is a critical aspect that influences its biological activity. The presence of the (3S,4S) tetrahydrofuran core suggests a rigid bicyclic structure, which can be advantageous in terms of binding affinity and metabolic stability. This stereochemistry is often meticulously controlled during synthesis to ensure the desired pharmacological properties are achieved.

In recent years, there has been a growing interest in the development of phenoxytetrahydrofuran derivatives as potential scaffolds for drug discovery. The 4-bromophenoxy moiety in this compound introduces a halogenated aromatic ring, which is a common feature in many bioactive molecules. Halogens are known to enhance binding interactions with biological targets, making such compounds attractive for further exploration.

The amine group at the 3-position of the tetrahydrofuran ring provides another layer of functionality that can be modified to tailor the pharmacological profile of the molecule. Amines are versatile pharmacophores that can participate in hydrogen bonding interactions, which are crucial for receptor binding and efficacy.

Recent studies have highlighted the importance of stereochemically pure intermediates in drug development. The synthesis of (3S,4S)-4-(4-Bromophenoxy)tetrahydrofuran-3-amine requires precise control over reaction conditions to ensure high enantiomeric purity. Advances in chiral resolution and asymmetric synthesis have made it possible to produce such compounds with high stereochemical fidelity, opening up new avenues for medicinal chemistry research.

The biological activity of this compound has been explored in various contexts. Preliminary studies suggest that it may exhibit properties relevant to therapeutic applications, particularly in areas such as immunomodulation and anti-inflammatory responses. The unique combination of structural features makes it a promising candidate for further investigation.

One of the key challenges in working with such complex molecules is their synthetic accessibility. The synthesis of (3S,4S)-4-(4-Bromophenoxy)tetrahydrofuran-3-amine involves multiple steps, each requiring careful optimization to ensure high yield and purity. Recent innovations in synthetic methodologies have improved the efficiency of these processes, making it more feasible to produce larger quantities for research purposes.

The pharmaceutical industry continues to invest heavily in the development of novel chemical entities like this one. The ability to rapidly screen and modify such compounds allows for the rapid identification of lead candidates with optimized properties. High-throughput screening technologies combined with computational modeling have accelerated the process of identifying promising drug candidates.

Moreover, the regulatory landscape for new drug development has become increasingly stringent, necessitating rigorous characterization and validation of compounds before they can enter clinical trials. The detailed understanding of the structural and stereochemical properties of (3S,4S)-4-(4-Bromophenoxy)tetrahydrofuran-3-amine is essential for meeting these regulatory requirements.

In conclusion, (3S,4S)-4-(4-Bromophenoxy)tetrahydrofuran-3-amine represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activity. Ongoing research efforts are focused on elucidating its pharmacological properties and developing efficient synthetic routes for its production. As our understanding of chemical biology continues to evolve, compounds like this one will play an increasingly important role in the discovery and development of new therapeutic agents.